2-(3-Methoxyphenyl)acetimidamide
Overview
Description
2-(3-Methoxyphenyl)acetimidamide is a useful research compound. Its molecular formula is C9H12N2O and its molecular weight is 164.20 g/mol. The purity is usually 95%.
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Scientific Research Applications
Antitumor Agents
Compounds related to 2-(3-Methoxyphenyl)acetimidamide have been studied for their potential as antitumor agents. For instance, a study by (Greene et al., 2016) investigated a series of 3-phenoxy-1,4-diarylazetidin-2-ones, which showed potent antiproliferative compounds in breast cancer cells. These compounds inhibited the polymerization of tubulin, disrupted microtubular structure, and induced apoptosis.
Protein Tyrosine Phosphatase Inhibitors
A study by (Saxena et al., 2009) explored the synthesis of 2-(4-methoxyphenyl) ethyl] acetamide derivatives as inhibitors of Protein Tyrosine Phosphatase 1B (PTP1B). These compounds showed promise as antidiabetic agents in various models.
Antiviral Activity
Research into the antiviral properties of related compounds has been conducted. For example, a study by (Carcelli et al., 2018) found that 2-hydroxy-3-methoxyphenyl acylhydrazones exhibited antiviral activity against herpes simplex virus and vaccinia virus, potentially due to their metal coordinating abilities.
Photodynamic Therapy
Porphyrin compounds related to this compound have been studied for their application in photodynamic therapy for cancer treatment. (Boscencu et al., 2017) designed unsymmetrical meso-tetrasubstituted phenyl porphyrins, showing potential as theranostic agents for solid tumors.
Enzyme Kinetics
In enzyme kinetics, compounds such as 2-(3′-methoxyphenyl)-N-acetyl-α-neuraminic acid have been used as synthetic substrates to study neuraminidases from viral and bacterial sources. This was demonstrated in a study by (Sedmak & Grossberg, 1973).
Synthesis of Dyes
The compound N-(3-Amino-4-methoxyphenyl)acetamide, a derivative, is an important intermediate in the production of azo disperse dyes. A study by (Zhang Qun-feng, 2008) explored its green synthesis through hydrogenation, showing its significance in the dye industry.
Multidrug Resistance Inhibition
Diterpenes related to this compound have been evaluated for their role in reversing multidrug resistance in tumor cells. (Duarte et al., 2006) found that macrocyclic lathyrane diterpenes inhibited the efflux of rhodamine 123 in human MDR1 gene transfected mouse lymphoma cells.
properties
IUPAC Name |
2-(3-methoxyphenyl)ethanimidamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O/c1-12-8-4-2-3-7(5-8)6-9(10)11/h2-5H,6H2,1H3,(H3,10,11) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MAJPASBCPDHGFY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)CC(=N)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40401911 |
Source
|
| Record name | 2-(3-methoxyphenyl)ethanimidamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40401911 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
164.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
6487-98-5 |
Source
|
| Record name | 2-(3-methoxyphenyl)ethanimidamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40401911 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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